Cas no 20943-65-1 (Acetic acid, 2-oxo-2-(propylamino)-, ethyl ester)

• Product Name: Acetic acid, 2-oxo-2-(propylamino)-, ethyl ester
• CAS No: 20943-65-1
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD02726056
• CID: 3904250
• PubChem ID: 3412779
• Update Time: 2025-04-23

Acetic acid, 2-oxo-2-(propylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, oxo(propylamino)-, ethyl ester
• Acetic acid, 2-oxo-2-(propylamino)-, ethyl ester
• Ethyl 2-oxo-2-(propylamino)acetate
• F2189-0380
• A1-00835
• AKOS003593782
• FAHKAKRNEJWVNP-UHFFFAOYSA-N
• 20943-65-1
• ETHYL (PROPYLCARBAMOYL)FORMATE
• EN300-236382
• CS-0297868
• Aceticacid,2-oxo-2-(propylamino)-,ethylester
• Oxalic acid, monoamide, n-propyl, ethyl ester
• SCHEMBL24873009

• MDL： MFCD02726056
• Inchi： 1S/C7H13NO3/c1-3-5-8-6(9)7(10)11-4-2/h3-5H2,1-2H3,(H,8,9)
• InChI Key： FAHKAKRNEJWVNP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=O)NCCC

Computed Properties

• Exact Mass: 159.08954328Da
• Monoisotopic Mass: 159.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4Ų

Additional information on Acetic acid, 2-oxo-2-(propylamino)-, ethyl ester

Acetic acid, oxo(propylamino)-, ethyl ester (CAS No. 20943-65-1): A Comprehensive Overview

Acetic acid, oxo(propylamino)-, ethyl ester, with the chemical formula C₇H₁₃O₃, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, 20943-65-1, uniquely identifies it in scientific literature and databases, facilitating accurate referencing and research. This compound is an ester derivative of acetic acid, incorporating an oxo group and a propylamino moiety, which contributes to its unique chemical properties and potential applications.

The synthesis of Acetic acid, oxo(propylamino)-, ethyl ester involves multi-step organic reactions, typically starting from readily available precursors such as ethyl acetate and propylamine. The introduction of the oxo group through oxidation reactions and the subsequent esterification process are critical steps in its formation. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been explored to enhance yield and minimize environmental impact.

In recent years, Acetic acid, oxo(propylamino)-, ethyl ester has garnered attention in the pharmaceutical industry due to its potential role as an intermediate in drug synthesis. Its structural features make it a valuable building block for more complex molecules. For instance, researchers have investigated its utility in the development of novel bioactive compounds that exhibit pharmacological properties such as anti-inflammatory and analgesic effects. The presence of both the ester and amine functional groups allows for further chemical modifications, enabling the creation of diverse molecular architectures.

One of the most intriguing aspects of Acetic acid, oxo(propylamino)-, ethyl ester is its application in medicinal chemistry. Studies have demonstrated its ability to interact with biological targets, suggesting potential therapeutic benefits. For example, derivatives of this compound have been studied for their interactions with enzymes and receptors involved in metabolic pathways. These interactions may lead to the development of new treatments for metabolic disorders and other diseases.

The chemical properties of Acetic acid, oxo(propylamino)-, ethyl ester also make it a useful tool in analytical chemistry. Its distinct spectroscopic signatures allow for easy identification and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods are crucial for quality control in pharmaceutical manufacturing and for ensuring the purity of research-grade materials.

Recent advancements in computational chemistry have further enhanced our understanding of Acetic acid, oxo(propylamino)-, ethyl ester. Molecular modeling studies have provided insights into its binding affinity with biological targets and have helped predict its pharmacokinetic behavior. These computational approaches are complemented by experimental validations, leading to a more comprehensive understanding of the compound's potential applications.

The industrial significance of Acetic acid, oxo(propylamino)-, ethyl ester extends beyond pharmaceuticals. It has been explored as a precursor in the synthesis of specialty chemicals used in agrochemicals and fine chemicals industries. Its versatility makes it a valuable component in various chemical processes, contributing to the development of innovative solutions across multiple sectors.

The safety profile of Acetic acid, oxo(propylamino)-, ethyl ester is another critical consideration. While it is not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to ensure workplace safety. Personal protective equipment (PPE) such as gloves and safety goggles is recommended during handling to prevent exposure to skin or eyes.

In conclusion, Acetic acid, oxo(propylamino)-, ethyl ester (CAS No. 20943-65-1) is a multifaceted compound with significant applications in pharmaceuticals, analytical chemistry, and industrial chemistry. Its unique structural features and chemical properties make it a valuable asset in research and development efforts aimed at creating new bioactive molecules and advanced materials.